Cas no 52449-22-6 (1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)-)

• Product Name: 1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)-
• CAS No: 52449-22-6
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 5689126
• Update Time: 2023-10-12

1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)-

• Inchi： 1S/C12H16O3S/c1-3-12(2,13)9-10-16(14,15)11-7-5-4-6-8-11/h3-8,13H,1,9-10H2,2H3
• InChI Key： XJXLQVHYZCJMDR-UHFFFAOYSA-N
• SMILES： C=CC(C)(O)CCS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 426.4±45.0 °C(Predicted)
• pka: 13.76±0.29(Predicted)